Cas no 2228434-37-3 (1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol
• CAS No: 2228434-37-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6035597
• PubChem ID: 165654745
• Update Time: 2025-10-28

1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol
• EN300-1794209
• 1-[1-(dimethyl-1,2-oxazol-4-yl)cyclopropyl]ethan-1-ol
• 2228434-37-3

• Inchi： 1S/C10H15NO2/c1-6-9(7(2)13-11-6)10(4-5-10)8(3)12/h8,12H,4-5H2,1-3H3
• InChI Key： WOZOBCTUFHOYJU-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(C)=NOC=2C)CC1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol

Recent Advances in the Study of 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol (CAS: 2228434-37-3)

In recent years, the compound 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol (CAS: 2228434-37-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and oxazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the synthesis and optimization of 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol. Recent publications have detailed novel synthetic routes that improve yield and purity, making the compound more accessible for further study. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. These advancements are crucial for scaling up the compound for preclinical and clinical trials.

Pharmacological studies have revealed that 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol exhibits notable activity against specific biological targets. For instance, it has been shown to modulate the activity of certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease, multiple sclerosis, and chronic inflammation. In vitro and in vivo studies have demonstrated its efficacy and safety profile, though further research is needed to fully understand its mechanisms of action.

Another significant aspect of the research has been the exploration of the compound's structure-activity relationship (SAR). By modifying various functional groups, researchers have been able to enhance its biological activity and reduce potential side effects. Computational modeling and molecular docking studies have provided insights into how the compound interacts with its targets, paving the way for the design of more potent derivatives.

In addition to its therapeutic potential, 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol has also been investigated for its role in chemical biology. Its unique structure makes it a valuable tool for probing biological systems and understanding complex biochemical pathways. Researchers have utilized it as a molecular probe to study enzyme kinetics and protein-ligand interactions, contributing to a deeper understanding of cellular processes.

Despite these promising developments, challenges remain in the development of 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, the latest research on 1-1-(dimethyl-1,2-oxazol-4-yl)cyclopropylethan-1-ol (CAS: 2228434-37-3) highlights its significant potential in both therapeutic and chemical biology applications. Continued investigation into its synthesis, pharmacological properties, and SAR will be critical for unlocking its full potential. This compound represents a promising avenue for future drug development and biomedical research.